Cas no 20434-05-3 (bis(4-methoxyphenyl)phosphinic acid)

• Product Name: bis(4-methoxyphenyl)phosphinic acid
• CAS No: 20434-05-3
• MF: C₁₄H₁₅O₄P
• MW: 278.240265130997
• MDL: MFCD00010226
• CID: 909784
• PubChem ID: 24856592
• Update Time: 2025-04-19

bis(4-methoxyphenyl)phosphinic acid Chemical and Physical Properties

Names and Identifiers

• bis(4-methoxyphenyl)phosphinic acid
• 274607_ALDRICH
• AC1LDQ20
• bis-(4-methoxy-phenyl)-phosphinic acid
• Bis-(4-methoxy-phenyl)-phosphinsaeure
• bis(p-methoxyphenyl)phosphonic acid
• bis-p-methoxyphenylphosphinic acid
• CTK0J8911
• di(p-methoxyphenyl)phosphinic acid
• di-p-anisylphosphinic acid
• SBB057787
• STK372996
• SureCN226112
• Phosphinic acid, P,P-bis(4-methoxyphenyl)-
• SCHEMBL226112
• DTXSID20347646
• Bis(4-methoxyphenyl)phosphinic acid, 99%
• J-013316
• 20434-05-3
• AKOS005447182
• bis(4-methoxyphenyl) phosphinic acid
• G66721
• P,P-Bis(4-methoxyphenyl)phosphinic Acid;

• MDL： MFCD00010226
• Inchi： 1S/C14H15O4P/c1-17-11-3-7-13(8-4-11)19(15,16)14-9-5-12(18-2)6-10-14/h3-10H,1-2H3,(H,15,16)
• InChI Key： BFPBWJGVRNQWEK-UHFFFAOYSA-N
• SMILES： P(C1C=CC(=CC=1)OC)(C1C=CC(=CC=1)OC)(=O)O

Computed Properties

• Exact Mass: 278.07085
• Monoisotopic Mass: 278.07079595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Color/Form: White powder
• Density: 1.3±0.1 g/cm3
• Melting Point: 185-187 °C (lit.)
• Boiling Point: 504.1±50.0 °C at 760 mmHg
• Flash Point: 258.7±30.1 °C
• Refractive Index: 1.578
• PSA: 55.76
• LogP: 1.92500
• Solubility: Not determined
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

bis(4-methoxyphenyl)phosphinic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles